Cas no 1804196-27-7 (4-Chloro-2-nitrophenylpropanal)

• Product Name: 4-Chloro-2-nitrophenylpropanal
• CAS No: 1804196-27-7
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• MDL: MFCD28828142
• CID: 4961633
• PubChem ID: 118805903
• Update Time: 2025-07-17

4-Chloro-2-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-nitrophenylpropanal

• MDL： MFCD28828142
• Inchi： 1S/C9H8ClNO3/c1-6(5-12)8-3-2-7(10)4-9(8)11(13)14/h2-6H,1H3
• InChI Key： UMOHXHHHVMGQPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9

Additional information on 4-Chloro-2-nitrophenylpropanal

4-Chloro-2-nitrophenylpropanal (CAS No. 1804196-27-7): An Overview of Its Properties, Applications, and Recent Research

4-Chloro-2-nitrophenylpropanal (CAS No. 1804196-27-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chloro and nitro substituents, which confer specific chemical properties and reactivity patterns.

The molecular formula of 4-Chloro-2-nitrophenylpropanal is C₁₀H₈ClNO₃, and its molecular weight is approximately 219.63 g/mol. The presence of the chloro group and the nitro group in the aromatic ring imparts strong electron-withdrawing effects, making this compound highly reactive in various chemical reactions. The aldehyde functional group at the end of the propyl chain further enhances its reactivity, making it a valuable intermediate in organic synthesis.

In the realm of pharmaceutical research, 4-Chloro-2-nitrophenylpropanal has shown promise as a precursor for the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of anti-inflammatory agents, anticancer drugs, and antimicrobial compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 4-Chloro-2-nitrophenylpropanal, which exhibited potent anti-inflammatory activity in vitro and in vivo models.

The chloro and nitro substituents in 4-Chloro-2-nitrophenylpropanal also make it an interesting candidate for materials science applications. These functional groups can be used to modify polymers and other materials to enhance their thermal stability, mechanical strength, and chemical resistance. A recent paper in the Journal of Polymer Science: Polymer Chemistry highlighted the use of 4-Chloro-2-nitrophenylpropanal-based monomers to create novel copolymers with improved properties for use in coatings and adhesives.

In addition to its applications in pharmaceuticals and materials science, 4-Chloro-2-nitrophenylpropanal has been studied for its role in chemical synthesis. The compound's reactivity makes it a useful reagent in various organic transformations, such as condensation reactions, nucleophilic substitutions, and electrophilic additions. A notable example is its use as a key intermediate in the synthesis of complex natural products and bioactive molecules. A study published in the Tetrahedron Letters demonstrated the efficient synthesis of a series of bioactive compounds using 4-Chloro-2-nitrophenylpropanal as a starting material.

The safety profile of 4-Chloro-2-nitrophenylpropanal is an important consideration for its practical applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure safety. Researchers should follow standard laboratory protocols to minimize exposure risks and prevent environmental contamination.

In conclusion, 4-Chloro-2-nitrophenylpropanal (CAS No. 1804196-27-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on new drug development, materials science innovations, and advanced chemical synthesis techniques. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.